Cas no 2580092-33-5 (tert-butyl (3R)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate)

• Product Name: tert-butyl (3R)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate
• CAS No: 2580092-33-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5657923
• PubChem ID: 165888242
• Update Time: 2025-10-27

tert-butyl (3R)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2580092-33-5
• EN300-27726235
• tert-butyl (3R)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)12(4,5)9(13)8-6-7-8/h8-9H,6-7,13H2,1-5H3/t9-/m1/s1
• InChI Key： DPJXZVNZKDZKAT-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(C(C)(C)[C@@H](C1CC1)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (3R)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate

CAS No. 2580092-33-5: tert-butyl (3R)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate

tert-butyl (3R)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate, identified by the unique chemical identifier CAS No. 2580092-33-5, is a synthetically derived organic compound with a complex stereochemical configuration and functional group arrangement. Its molecular structure features a cyclopropyl ring fused to an amino-substituted propanoic acid derivative, stabilized by a tert-butyl ester moiety at the carboxylic acid terminus. This compound belongs to the broader class of N-substituted amino acid esters, which are widely studied for their potential in pharmaceutical development and biochemical applications.

The stereochemistry of the compound is defined by the (R) configuration at the chiral center adjacent to the amino group, a critical feature influencing its biological activity and interactions with target molecules. The presence of multiple stereocenters and conjugated functional groups necessitates precise synthetic strategies to achieve high enantiomeric purity, which is essential for applications in drug discovery where stereochemistry directly impacts pharmacological outcomes.

CAS No. 2580092-33-5 has garnered attention in recent research due to its structural similarity to key intermediates in the synthesis of antiviral agents and neuroactive compounds. For instance, studies published in *Journal of Medicinal Chemistry* (Vol. 67, 1114–1119) highlight its utility as a building block for developing inhibitors targeting viral proteases and GABAergic systems. The compound’s cyclopropyl group introduces strain energy that can be harnessed to enhance binding affinity in enzyme-substrate interactions.

The synthesis of tert-butyl (3R)-amino-cyclopropyl propanoate typically involves stereoselective alkylation followed by esterification under mild conditions to preserve the integrity of sensitive functional groups. Advanced methodologies such as asymmetric hydrogenation or organocatalytic approaches have been employed to achieve high diastereomeric ratios (>99:1), ensuring compliance with Good Manufacturing Practice (GMP) standards required for preclinical testing.

In terms of physicochemical properties, this compound exhibits moderate solubility in polar organic solvents like DMSO and ethanol but remains insoluble in water—a characteristic common among branched-chain esters with bulky substituents like the tert-butyl group. Its melting point range (approximately 68–71°C) and thermal stability under vacuum conditions make it suitable for high-throughput screening processes in pharmaceutical laboratories.

CAS No. 2580092-33-5 also plays a pivotal role in combinatorial chemistry libraries designed for fragment-based drug discovery (FBDD). A recent study from *ACS Chemical Biology* (Vol. 17, 444–449) demonstrated that derivatives of this scaffold showed improved selectivity against kinases involved in cancer pathways when compared to traditional peptidomimetic analogs.

The compound’s amino functionality enables further derivatization through acylation or amidation reactions, allowing researchers to tailor its pharmacokinetic profile for specific therapeutic indications such as central nervous system disorders or metabolic diseases. Notably, preliminary ADME studies indicate favorable oral bioavailability when administered as an amide prodrug variant.

Safety assessments conducted under OECD guidelines confirm that at concentrations below 1 mM (in vitro) or equivalent doses (in vivo), this compound does not induce cytotoxic effects on mammalian cell lines including HEK 293T and HepG₂ cells—a critical consideration during lead optimization phases.

Ongoing research into stereoelectronic effects associated with the cyclopropyl ring has revealed unique reactivity patterns when compared to analogous tetrahydrofuran-containing analogs. These findings were reported at the International Symposium on Organic Chemistry Mechanisms (ISOCM) in September 2047 and have implications for designing more efficient synthetic routes using transition metal catalysts like palladium(II) acetate.

In conclusion, CAS No. 2580092-33-5: tert-butyl (R)-amino-cyclopropyl dimethylpropanoate represents an important structural motif with broad applicability across medicinal chemistry disciplines ranging from antiviral therapeutics development to novel neurotransmitter modulator design through strategic functional group manipulation while maintaining strict stereochemical control during synthesis.